![molecular formula C19H25N3O3S B1391201 Tert-butyl 2-(4-methoxyphenyl)-3-thioxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate CAS No. 892295-95-3](/img/structure/B1391201.png)
Tert-butyl 2-(4-methoxyphenyl)-3-thioxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
Overview
Description
Tert-butyl 2-(4-methoxyphenyl)-3-thioxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate is a useful research compound. Its molecular formula is C19H25N3O3S and its molecular weight is 375.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Receptor Interaction Studies
Tert-butyl compounds have been studied for their interaction with receptors, particularly the 5-HT1A receptor. For instance, research involving WAY-100135, a compound related to tert-butyl, indicates its role as a selective antagonist at somatodendritic and postsynaptic 5-HT1A receptors, suggesting potential applications in neuropharmacology and the study of serotonergic systems (Fletcher et al., 1993). Similarly, compounds like NAN-190 and buspirone, which are related to the tert-butyl structure, have shown effects on 5-HT release, and their interactions have been further explored with selective antagonists like WAY-100135 (Routledge et al., 1995).
Toxicity and Metabolic Pathways
Studies have also investigated the metabolic pathways and potential toxicities of tert-butyl-related thiazoles. For example, research on the metabolism of nephrotoxic or hepatotoxic thiazoles like 4-tert-butyl-2-methyl-thiazole has contributed to understanding the formation of toxic metabolites and ring cleavage products, providing insights into drug metabolism and disposition (Mizutani et al., 1994).
Pulmonary Toxicity and Structure-Activity Relationships
The structural requirements for toxic potency in compounds related to tert-butyl, like butylated hydroxytoluene (BHT) and other alkylphenols, have been extensively studied. Research has shed light on the relationship between structural features and toxic activity, contributing to a better understanding of pulmonary toxicity and the role of specific molecular structures in mediating this toxicity (Mizutani et al., 1982).
Properties
IUPAC Name |
tert-butyl 3-(4-methoxyphenyl)-2-sulfanylidene-1,4,8-triazaspiro[4.5]dec-3-ene-8-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O3S/c1-18(2,3)25-17(23)22-11-9-19(10-12-22)20-15(16(26)21-19)13-5-7-14(24-4)8-6-13/h5-8H,9-12H2,1-4H3,(H,21,26) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UREQSQUMDZGPJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)NC(=S)C(=N2)C3=CC=C(C=C3)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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